Cas no 1181972-47-3 (tert-butyl 4-2-(2-aminoethoxy)ethylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-2-(2-aminoethoxy)ethylpiperazine-1-carboxylate
• CAS No: 1181972-47-3
• MF: C₁₃H₂₇N₃O₃
• MW: 273.371783494949
• CID: 5306302
• PubChem ID: 39372804
• Update Time: 2025-11-01

tert-butyl 4-2-(2-aminoethoxy)ethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-[2-(2-aminoethoxy)ethyl]-, 1,1-dimethylethyl ester
• tert-butyl 4-2-(2-aminoethoxy)ethylpiperazine-1-carboxylate

• Inchi： 1S/C13H27N3O3/c1-13(2,3)19-12(17)16-7-5-15(6-8-16)9-11-18-10-4-14/h4-11,14H2,1-3H3
• InChI Key： IJKLSZPPVGIAHR-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(CCOCCN)CC1

Additional information on tert-butyl 4-2-(2-aminoethoxy)ethylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(2-(2-aminoethoxy)ethyl)piperazine-1-carboxylate (CAS No. 1181972-47-3)

tert-butyl 4-(2-(2-aminoethoxy)ethyl)piperazine-1-carboxylate (CAS No. 1181972-47-3) is a highly versatile piperazine derivative widely utilized in pharmaceutical research and organic synthesis. This compound, characterized by its tert-butyl carbamate and aminoethoxy functional groups, serves as a critical intermediate in the development of bioactive molecules. Its unique structure enables applications in drug discovery, particularly for central nervous system (CNS) therapeutics and kinase inhibitors, aligning with current trends in precision medicine.

The growing demand for small-molecule drugs and targeted therapies has spotlighted intermediates like tert-butyl 4-(2-(2-aminoethoxy)ethyl)piperazine-1-carboxylate. Researchers frequently search for "piperazine-based building blocks" or "CAS 1181972-47-3 synthesis," reflecting its relevance in high-throughput screening and combinatorial chemistry. Its Boc-protected amine moiety further enhances stability during multi-step reactions, a feature highly valued in peptide mimetics design.

In the context of green chemistry, this compound’s synthetic pathways are being optimized to reduce environmental footprint. Recent publications highlight its role in sustainable catalysis, addressing concerns about solvent waste reduction—a topic trending in academic forums and industrial R&D. The aminoethyl ether side chain also facilitates water solubility improvements, a key focus for oral drug formulation developers.

From a structural-activity relationship (SAR) perspective, modifications to the piperazine core of tert-butyl 4-(2-(2-aminoethoxy)ethyl)piperazine-1-carboxylate enable tailored interactions with G-protein-coupled receptors (GPCRs). This adaptability explains its prevalence in patents for neurodegenerative disease candidates, resonating with searches like "GPCR modulator scaffolds." Analytical techniques such as HPLC purity analysis and LC-MS characterization are commonly associated with its quality control protocols.

The compound’s logP and hydrogen-bonding capacity make it a subject of interest in computational chemistry studies. With AI-driven platforms increasingly used for molecular property prediction, queries like "CAS 1181972-47-3 drug-likeness" underscore its integration into in-silico screening pipelines. Furthermore, its scalable synthesis supports cost-effective production—a priority for generic pharmaceutical manufacturers.

In summary, tert-butyl 4-(2-(2-aminoethoxy)ethyl)piperazine-1-carboxylate exemplifies the intersection of medicinal chemistry and process innovation. Its alignment with next-generation drug discovery paradigms ensures sustained relevance, while its synthetic flexibility addresses both academic and industrial needs. As research evolves toward personalized therapeutics, this compound remains a cornerstone for innovative pharmacophore design.